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Get Quote

These application notes provide a comprehensive guide for the selection and use of antibodies

for the detection of TAR DNA-binding protein 43 (TDP-43) via Western blotting. This document

is intended for researchers, scientists, and drug development professionals.

Introduction to TDP-43
TAR DNA-binding protein 43 (TDP-43), encoded by the TARDBP gene, is a highly conserved

and ubiquitously expressed nuclear protein with a molecular weight of approximately 43 kDa.[1]

It belongs to the heterogeneous nuclear ribonucleoprotein (hnRNP) family and plays a crucial

role in various aspects of RNA metabolism, including transcription, splicing, and mRNA stability.

[2][3] TDP-43 is involved in the regulation of gene expression and responds to cellular stress by

localizing to stress granules.[2] Dysregulation and aggregation of TDP-43 are pathological

hallmarks of several neurodegenerative diseases, including amyotrophic lateral sclerosis (ALS)

and frontotemporal lobar degeneration (FTLD).[1][2][4]

Antibody Selection for TDP-43 Western Blot
The selection of a specific and sensitive primary antibody is critical for the successful detection

of TDP-43 in Western blotting. Several commercial antibodies have been validated for this

application. A recent study characterized eighteen commercial TDP-43 antibodies for Western
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blot, immunoprecipitation, and immunofluorescence, providing a valuable resource for antibody

selection.[5][6][7] When selecting an antibody, it is important to consider its clonality

(monoclonal or polyclonal), the immunogen used for its generation, and validation data

provided by the supplier or in independent studies. Knockdown or knockout validation data

provides strong evidence for antibody specificity.[8]

The following table summarizes key quantitative data for a selection of commercially available

and validated antibodies for TDP-43 Western blotting.

Antibody
Name/Clo
ne

Supplier
Catalog
No.

Type Host

Recomm
ended
WB
Dilution

Predicted
/Observe
d MW

Anti-

TDP43

[EPR18554

]

Abcam ab190963

Recombina

nt Rabbit

Monoclonal

Rabbit 1:1000

~43 kDa,

~35 kDa

cleavage

product

TDP-

43/TARDB

P (2E2-D3)

Novus

Biologicals

H0002343

5-M01

Mouse

Monoclonal
Mouse 1:500 ~45 kDa

Anti-TDP-

43 (T1705)

Sigma-

Aldrich
T1705

Rabbit

Polyclonal
Rabbit

1.5-3.0

µg/mL
~43 kDa

TDP-43

Polyclonal

Antibody

Thermo

Fisher

Scientific

PA5-19712
Rabbit

Polyclonal
Rabbit

Not

specified
~47 kDa

TDP-43

(full length)

antibody

Proteintech
18280-1-

AP

Rabbit

Polyclonal
Rabbit

1:2000 -

1:20000

Not

specified

TDP-

43/TARDB

P Rabbit

mAb

ABclonal A19123
Rabbit

Monoclonal
Rabbit 1:1000

Not

specified

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/37359785/
https://www.semanticscholar.org/paper/The-identification-of-high-performing-antibodies-in-Worrall-Ayoubi/42a91bc3da2aae276c9ed6e4a082d1d987ca2bc5
https://pmc.ncbi.nlm.nih.gov/articles/PMC10285334/
https://www.thermofisher.com/antibody/primary/target/tdp-43
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621969?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
This section provides a detailed protocol for the detection of TDP-43 by Western blotting.

A. Cell Lysate Preparation
Place the cell culture dish on ice and wash the cells with ice-cold phosphate-buffered saline

(PBS).

Aspirate the PBS and add ice-cold RIPA buffer (Radioimmunoprecipitation assay buffer) to

the dish.

Scrape the adherent cells from the dish and transfer the cell suspension to a pre-chilled

microcentrifuge tube.

Agitate the lysate for 30 minutes at 4°C.

Centrifuge the lysate at 16,000 x g for 20 minutes at 4°C.[9]

Carefully transfer the supernatant containing the soluble proteins to a new tube.

Determine the protein concentration of the lysate using a standard protein assay (e.g., BCA

assay).

Add Laemmli sample buffer to the desired amount of protein and boil at 95-100°C for 5

minutes.[10]

B. SDS-PAGE and Protein Transfer
Load equal amounts of the protein samples into the wells of an SDS-polyacrylamide gel.

Include a molecular weight marker to determine the size of the detected protein.

Perform electrophoresis until the dye front reaches the bottom of the gel.

Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane using a

wet or semi-dry transfer system.[10][11]

After transfer, you can briefly stain the membrane with Ponceau S solution to visualize the

protein bands and confirm a successful transfer.[9][10]
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C. Immunodetection
Block the membrane with a blocking buffer (e.g., 5% non-fat dry milk or 3% BSA in TBST) for

1 hour at room temperature or overnight at 4°C with gentle agitation.

Wash the membrane three times for 5-10 minutes each with wash buffer (e.g., TBST).[11]

Incubate the membrane with the primary anti-TDP-43 antibody diluted in blocking buffer. The

optimal dilution should be determined empirically, but starting with the manufacturer's

recommended dilution is advised (see table above). Incubation is typically performed for 1-2

hours at room temperature or overnight at 4°C.[12]

Wash the membrane three times for 5-10 minutes each with wash buffer.

Incubate the membrane with the appropriate horseradish peroxidase (HRP)-conjugated

secondary antibody (e.g., anti-rabbit IgG or anti-mouse IgG) diluted in blocking buffer for 1

hour at room temperature.

Wash the membrane three times for 5-10 minutes each with wash buffer.

D. Detection and Imaging
Prepare the chemiluminescent substrate according to the manufacturer's instructions.

Incubate the membrane with the substrate for the recommended time.

Capture the chemiluminescent signal using a digital imaging system or by exposing the

membrane to X-ray film.[10]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the central role of TDP-43 in RNA processing and provide a

visual representation of the Western blot workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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